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Compound of Interest

Compound Name: Dihydrotrichotetronine

Cat. No.: B15596222 Get Quote

Researchers, scientists, and drug development professionals seeking an in-depth technical

guide on the physical and chemical properties of Dihydrotrichotetronine will find that publicly

accessible scientific literature and databases currently lack specific information on this

compound. Extensive searches have revealed no direct experimental data for a molecule with

this name.

This guide outlines the findings of a comprehensive search and provides context on related

compounds, offering a potential starting point for future research.

Summary of Findings
A thorough investigation of chemical databases and scientific literature did not yield any

specific entries for "Dihydrotrichotetronine." However, a compound named Trichotetronine is

indexed in the PubChem database (CID 146674305). It is plausible that

"Dihydrotrichotetronine" refers to a dihydro-derivative of this molecule. Based on this

hypothesis, this report provides available information on Trichotetronine and general principles

that would apply to its dihydrogenated form.

Physical and Chemical Properties
At present, only computed physical and chemical properties for Trichotetronine are available.

No experimentally determined data for melting point, boiling point, solubility, or spectral

characteristics (NMR, IR, MS) have been found in the public domain. Consequently, a detailed

quantitative summary for Dihydrotrichotetronine cannot be compiled.
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Table 1: Computed Physicochemical Properties of Trichotetronine (CID 146674305)

Property Value Source

Molecular Formula C₂₈H₃₂O₈ PubChem[1]

Molecular Weight 496.5 g/mol PubChem[1]

XLogP3 3.6 PubChem[1]

Hydrogen Bond Donor Count 2 PubChem[1]

Hydrogen Bond Acceptor

Count
8 PubChem[1]

Rotatable Bond Count 7 PubChem[1]

Exact Mass 496.20971797 PubChem[1]

Monoisotopic Mass 496.20971797 PubChem[1]

Topological Polar Surface Area 138 Å² PubChem[1]

Heavy Atom Count 36 PubChem[1]

Complexity 1210 PubChem[1]

Note: These properties are computationally generated and have not been experimentally

verified.

Based on the structure of Trichotetronine, Dihydrotrichotetronine would likely have the

molecular formula C₂₈H₃₄O₈ and a molecular weight of approximately 498.5 g/mol , assuming

the addition of two hydrogen atoms across a double bond. The specific physical and chemical

properties would depend on which of the several double bonds in the parent molecule is

reduced.

Experimental Protocols
The absence of literature on Dihydrotrichotetronine means there are no specific experimental

protocols for its synthesis, isolation, or characterization. However, general methodologies for

the synthesis of a dihydro-derivative from Trichotetronine can be proposed.
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Proposed Synthesis: Catalytic Hydrogenation

The conversion of Trichotetronine to Dihydrotrichotetronine would likely involve a catalytic

hydrogenation reaction to reduce one of the carbon-carbon double bonds. This is a common

and well-established method in organic synthesis for the reduction of alkenes.

A general workflow for such a synthesis is depicted below:
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Trichotetronine

Dissolve in appropriate solvent
(e.g., Ethanol, Ethyl Acetate)

Add catalyst
(e.g., Pd/C, PtO₂)

Introduce Hydrogen Gas (H₂)

Stir under H₂ atmosphere
at desired temperature and pressure

Monitor reaction progress
(e.g., TLC, LC-MS)

Filter to remove catalyst

Evaporate solvent

Purify product
(e.g., Chromatography)

Characterize Dihydrotrichotetronine
(NMR, IR, MS)

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of Dihydrotrichotetronine.
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The chemoselectivity of the hydrogenation (i.e., which double bond is reduced) would depend

on the specific catalyst and reaction conditions employed. For complex molecules with multiple

reducible functional groups, careful selection of the catalyst is crucial.

Biological Activity and Signaling Pathways
There is no information available regarding the biological activity or any associated signaling

pathways for either Trichotetronine or Dihydrotrichotetronine. The parent compound,

Trichotetronine, contains structural motifs found in other natural products with known biological

activities, but any potential activity would need to be determined through experimental

investigation.

Conclusion
While a comprehensive technical guide on Dihydrotrichotetronine cannot be provided at this

time due to a lack of available data, this report establishes a potential starting point for

research based on the known structure of Trichotetronine. Future work would require the

synthesis and experimental characterization of Dihydrotrichotetronine to determine its

physical, chemical, and biological properties. Researchers are encouraged to focus on the

isolation or synthesis of Trichotetronine as a prerequisite for obtaining its dihydro-derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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